Cas no 15089-84-6 (3-Amino-5-acetamidobenzoic Acid)

3-Amino-5-acetamidobenzoic Acid is a benzoic acid derivative featuring both amino and acetamido functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its dual functionality allows for selective modifications, enabling its use in the preparation of complex molecules, including active pharmaceutical ingredients (APIs) and specialty chemicals. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural properties also make it suitable for use in heterocyclic chemistry, where it serves as a precursor for the synthesis of fused-ring systems. The product is typically supplied with high purity, ensuring consistent performance in research and industrial processes.

3-Amino-5-acetamidobenzoic Acid structure

15089-84-6 structure

Product Name:3-Amino-5-acetamidobenzoic Acid

CAS No:15089-84-6

MF:C₉H₁₀N₂O₃

MW:194.187302112579

CID:183372

PubChem ID:84786

Update Time:2025-05-28

3-Amino-5-acetamidobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3-(acetylamino)-5-amino-
- 3-ACETAMIDO-5-AMINOBENZOIC ACID
- 3-Acetylamino-5-amino-benzoesaeure
- 3-Acetylamino-5-aminobenzoic acid
- 3-Amino-5-acetamidobenzoic acid
- 3-Amino-5-acetamino-benzoesaeure
- 3-amino-5-acetylaminobenzoic acid
- Benzoic acid,3-(acetylamino)-5-amino
- Benzoic acid,3-acetamido-5-amino
- NSC 15500
- NS00004490
- Benzoic acid, 3-acetamido-5-amino-
- EINECS 239-143-0
- SCHEMBL5108982
- NSC-15500
- B4RDY5R28N
- SETVYNZSWPLKAO-UHFFFAOYSA-N
- AKOS006275170
- 15089-84-6
- DTXSID5065855
- NSC15500
- 3-acetylamino-5-amino-benzoic acid
- Benzoic acid, 3-(acetylamino)-5-amino-
- 3-Amino-5-acetamidobenzoic Acid
- Inchi： 1S/C9H10N2O3/c1-5(12)11-8-3-6(9(13)14)2-7(10)4-8/h2-4H,10H2,1H3,(H,11,12)(H,13,14)
- InChI Key： SETVYNZSWPLKAO-UHFFFAOYSA-N
- SMILES： OC(C1=CC(=CC(=C1)NC(C)=O)N)=O

Computed Properties

Exact Mass: 194.06900
Monoisotopic Mass: 194.069142
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 92.4

Experimental Properties

Density: 1.414±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 232-235 ºC
Boiling Point: 526.8°Cat760mmHg
Flash Point: 272.4°C
Refractive Index: 1.676
Solubility: Slightly soluble (6.6 g/l) (25 º C),
PSA: 92.42000
LogP: 1.57960

3-Amino-5-acetamidobenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A231270-2.5mg	3-Amino-5-acetamidobenzoic Acid	15089-84-6	2.5mg	$ 224.00	2023-09-09
TRC	A231270-5mg	3-Amino-5-acetamidobenzoic Acid	15089-84-6	5mg	$ 425.00	2023-09-09
TRC	A231270-10mg	3-Amino-5-acetamidobenzoic Acid	15089-84-6	10mg	$ 811.00	2023-09-09
TRC	A231270-25mg	3-Amino-5-acetamidobenzoic Acid	15089-84-6	25mg	$ 1763.00	2023-04-19